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Compound of Interest

Compound Name: Propyl sulfide

Cat. No.: B086407

Propyl sulfide, also known as di-n-propyl sulfide, is a flammable and hazardous chemical
that necessitates meticulous handling to ensure the safety of laboratory personnel.[1] This
guide provides comprehensive, procedural information on the requisite personal protective
equipment (PPE), safe handling protocols, and emergency and disposal procedures.
Adherence to these guidelines is critical for minimizing exposure risks and maintaining a secure
research environment.

Chemical and Physical Properties of Propyl Sulfide

Understanding the physical and chemical properties of propyl sulfide is fundamental to its

safe handling. This data is crucial for designing appropriate experimental and storage
conditions.
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Property Value

CAS Number 111-47-7[1]

Molecular Formula CeH14S

Molecular Weight 118.24 g/mol
Appearance Colorless liquid[1]

Odor Stench[1]

Boiling Point 142-143 °C (288-289 °F)
Melting Point -103 °C (-153 °F)

Flash Point 32 °C (89.6 °F)[1]
Density 0.838 g/mL at 25 °C[2]

Vapor Density

4.1[1]

Solubility in Water

351 mg/L at 25 °C[2][3]

Hazard Identification and Classification

Propyl sulfide is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 S
Irritation irritation
Specific Target Organ Toxicity May cause respiratory
] Category 3 T
(Single Exposure) irritation[1]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment, Chronic Hazard

with long lasting effects[4]
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Personal Protective Equipment (PPE) Requirements

The selection and proper use of PPE are the primary defense against chemical exposure.

Requirements vary based on the handling scenario.

Spill or Emergency

Specifications and

Body Part Standard Handling
Response Remarks
) Must conform to EN
) o Chemical safety
Tightly fitting safety 166 (EU) or NIOSH
goggles and a full-
Eyes/Face goggles or a face ) (US) standards.
) face shield, or a full-
shield.[5] ) Contact lenses should
face respirator.[5]
not be worn.[5]
Gloves must be
] ] inspected before use.
Chemical-resistant ]
] Chemical- For full contact,
) gloves (e.g., Viton®, ) ) ] ]
Skin impermeable suit and Viton® with a

Neoprene, PVC) and

a lab coat.[5]

boots.[5]

minimum layer
thickness of 0.7 mm is

recommended.

Respiratory

Work in a well-
ventilated area,
preferably a chemical
fume hood.[1]

Full-face respirator
with appropriate
cartridges (e.g., ABEK
type) or a self-
contained breathing
apparatus (SCBA).[5]

Use a NIOSH-certified
respirator if ventilation
is inadequate,
exposure limits are
exceeded, or irritation

is experienced.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

Step-by-Step Handling Protocol

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[5] Ensure all

work is conducted within a certified chemical fume hood to control vapors.[1] Verify that a
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safety shower and eyewash station are unobstructed and readily accessible.[1]

e PPE Inspection and Donning: Inspect all required PPE for integrity. Don the appropriate gear
as specified in the table above, ensuring gloves are of the correct material and thickness.[5]

e Chemical Handling: Use only non-sparking tools and explosion-proof equipment.[1] Ground
and bond containers when transferring the liquid to prevent static discharge.[4] Keep the
container tightly closed when not in use. Avoid direct contact with skin and eyes, and do not
breathe in the vapors.[6]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1] Remove and
properly store or dispose of contaminated PPE.

Storage Plan
o Store in a tightly closed container in a dry, cool, and well-ventilated area designated for
flammable liquids.[6]

o Keep away from heat, sparks, open flames, and other sources of ignition.[4]

¢ Incompatible materials to avoid include strong oxidizing agents, acids, and strong bases.[1]

[6]

Spill and Emergency Procedures

e Immediate Actions: In case of a spill, immediately evacuate all non-essential personnel from
the area and eliminate all ignition sources.[7]

e Containment (Small Spill): For minor spills, wear appropriate PPE and absorb the liquid with
an inert, non-combustible material like sand or vermiculite.

o Containment (Large Spill): For major spills, evacuate the area and contact emergency
responders. Only personnel with proper training and equipment, including an SCBA, should
attempt to clean it up.[5]

e Cleanup and Decontamination: Collect the absorbed material into a sealable, properly
labeled container for hazardous waste disposal. Ventilate the affected area thoroughly.[4]
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Clean the spill surface with soap and water, collecting the cleaning materials for disposal as

hazardous waste.[8]

Disposal Plan

o Dispose of propyl sulfide waste and contaminated materials through an approved waste

disposal plant.

o All waste disposal must be in accordance with local, regional, and national hazardous waste
regulations.[1] Do not mix with other waste. Handle uncleaned, empty containers as you
would the product itself, as they may retain product residue and can be dangerous.[6]

Safe Handling Workflow for Propyl Sulfide
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Caption: Workflow for the safe handling of propyl sulfide from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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